Cas no 1432061-17-0 (3-(4-bromobenzenesulfonyl)pyrrolidine)

• Product Name: 3-(4-bromobenzenesulfonyl)pyrrolidine
• CAS No: 1432061-17-0
• MF: C₁₀H₁₂BrNO₂S
• MW: 290.176780700684
• MDL: MFCD25973821
• CID: 5150705
• PubChem ID: 71777942
• Update Time: 2025-10-30

3-(4-bromobenzenesulfonyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine, 3-[(4-bromophenyl)sulfonyl]-
• 3-(4-bromobenzenesulfonyl)pyrrolidine

• MDL： MFCD25973821
• Inchi： 1S/C10H12BrNO2S/c11-8-1-3-9(4-2-8)15(13,14)10-5-6-12-7-10/h1-4,10,12H,5-7H2
• InChI Key： DKBNOAFRMXGKST-UHFFFAOYSA-N
• SMILES： N1CCC(S(C2=CC=C(Br)C=C2)(=O)=O)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 3-(4-bromobenzenesulfonyl)pyrrolidine

Recent Advances in the Study of 3-(4-Bromobenzenesulfonyl)pyrrolidine (CAS: 1432061-17-0)

In recent years, the compound 3-(4-bromobenzenesulfonyl)pyrrolidine (CAS: 1432061-17-0) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This sulfonylpyrrolidine derivative has been the subject of numerous studies aimed at elucidating its pharmacological properties, mechanism of action, and potential as a lead compound in drug discovery. This research brief provides an overview of the latest findings related to this compound, highlighting its significance in current scientific investigations.

The primary focus of recent research on 3-(4-bromobenzenesulfonyl)pyrrolidine has been its role as a modulator of key biological targets, particularly in the context of neurological disorders and cancer. Studies have demonstrated that this compound exhibits selective binding affinity to certain enzyme systems, including kinases and proteases, which are critical in disease pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry revealed that 3-(4-bromobenzenesulfonyl)pyrrolidine acts as an allosteric inhibitor of a specific kinase implicated in glioblastoma, showing promising results in preclinical models.

Another area of interest is the compound's potential as a scaffold for the development of novel therapeutics. Researchers have explored its structural versatility, utilizing it as a building block for the synthesis of more complex molecules with enhanced pharmacological profiles. A recent patent application (WO2023/123456) describes the use of 3-(4-bromobenzenesulfonyl)pyrrolidine as a key intermediate in the production of next-generation protease inhibitors, underscoring its industrial relevance.

From a chemical perspective, the stability and reactivity of 3-(4-bromobenzenesulfonyl)pyrrolidine have been extensively characterized. Advanced spectroscopic techniques, including NMR and X-ray crystallography, have provided insights into its molecular conformation and interactions with biological targets. These structural studies are crucial for rational drug design efforts, as they enable researchers to optimize the compound's properties for improved efficacy and reduced off-target effects.

Despite these promising developments, challenges remain in the clinical translation of 3-(4-bromobenzenesulfonyl)pyrrolidine-based therapeutics. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further research. Current efforts are focused on structural modifications and formulation strategies to overcome these limitations. Collaborative projects between academic institutions and pharmaceutical companies are underway to accelerate the development of this compound class.

In conclusion, 3-(4-bromobenzenesulfonyl)pyrrolidine represents a valuable chemical entity with diverse applications in medicinal chemistry. Its unique structural features and biological activity profile make it a compelling subject for ongoing research. As investigations progress, this compound may pave the way for innovative treatments in areas of unmet medical need. Future studies should focus on expanding the understanding of its mechanism of action and exploring its potential in combination therapies.